![molecular formula C7H9BrCl2N4 B1526099 {6-bromo-1H-imidazo[4,5-b]pyridin-2-yl}methanamine dihydrochloride CAS No. 1354963-16-8](/img/structure/B1526099.png)
{6-bromo-1H-imidazo[4,5-b]pyridin-2-yl}methanamine dihydrochloride
Overview
Description
“{6-bromo-1H-imidazo[4,5-b]pyridin-2-yl}methanamine dihydrochloride” is a chemical compound with the CAS Number: 1354963-16-8 . It has a molecular weight of 299.98 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, 5-bromopyridine-2,3-diamine reacted with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo [4,5-b]pyridine . The reaction of the latter compound with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP) allows the isolation of the expected regioisomers compounds .Molecular Structure Analysis
The InChI Code for this compound is 1S/C7H7BrN4.2ClH/c8-4-1-5-7(10-3-4)12-6(2-9)11-5;;/h1,3H,2,9H2,(H,10,11,12);2*1H . This indicates that the compound contains three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds .Chemical Reactions Analysis
The alkylation reaction of the compound gives, each time, two regioisomers, N3 and N4; in the case of ethyl bromoactate, the reaction gives, at the same time, the three N1, N3 and N4 regioisomers .Physical And Chemical Properties Analysis
The compound is a white or colorless solid that is highly soluble in water and other polar solvents .Mechanism of Action
Target of Action
Imidazole derivatives are known to interact with a wide range of biological targets, including enzymes and receptors, contributing to their broad spectrum of biological activities .
Mode of Action
It’s known that imidazole derivatives can interact with their targets in various ways, such as inhibiting enzyme activity or modulating receptor function .
Biochemical Pathways
Imidazole derivatives are known to influence a variety of biochemical pathways due to their diverse biological activities .
Result of Action
Imidazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, antitumor, and other effects .
Advantages and Limitations for Lab Experiments
{6-bromo-1H-imidazo[4,5-b]pyridin-2-yl}methanamine dihydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easily synthesized. In addition, it is highly stable and can be stored for long periods of time. However, it is important to note that this compound can be toxic at high concentrations and should be handled with care.
Future Directions
The potential future directions for {6-bromo-1H-imidazo[4,5-b]pyridin-2-yl}methanamine dihydrochloride are numerous. It could be used as a building block for the synthesis of various pharmaceuticals and biochemicals. It could also be used to study the mechanisms of various diseases, such as Alzheimer's and Parkinson's. In addition, it could be used to develop new drug delivery systems and to study the effects of various environmental pollutants. Finally, it could be used to study the effects of various drugs on the brain and nervous system.
Scientific Research Applications
{6-bromo-1H-imidazo[4,5-b]pyridin-2-yl}methanamine dihydrochloride has been widely used in scientific research due to its unique properties. It is a versatile chemical that can be used as a building block for a variety of organic and inorganic compounds. In addition, this compound has been used in the synthesis of various pharmaceuticals, including antifungal agents, antihistamines, and anticonvulsants. It has also been used in the synthesis of various biochemicals, including enzymes, hormones, and vitamins.
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
IUPAC Name |
(6-bromo-1H-imidazo[4,5-b]pyridin-2-yl)methanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN4.2ClH/c8-4-1-5-7(10-3-4)12-6(2-9)11-5;;/h1,3H,2,9H2,(H,10,11,12);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPPMYOHAMOAWAH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1NC(=N2)CN)Br.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrCl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1354963-16-8 | |
Record name | {6-bromo-1H-imidazo[4,5-b]pyridin-2-yl}methanamine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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